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phenylalanyl Chloride (TPCK)

Abstract
Nα-Tosyl-L-phenylalanyl chloromethyl ketone (TPCK) is a seminal molecule in the field of

biochemistry, originally developed as a highly specific, irreversible inhibitor of the serine

protease chymotrypsin. Its design as an affinity label, where a substrate-like moiety directs a

reactive group to the enzyme's active site, represented a landmark in chemical biology. This

guide provides a comprehensive technical overview of TPCK, beginning with its foundational

synthesis and expanding into the intricate details of its mechanism of action against various

enzyme classes, including serine proteases, cysteine proteases, and specific kinases. We will

explore detailed, modern, and safety-conscious synthetic protocols, explain the causal

biochemistry behind its inhibitory power, and survey its diverse applications, from fundamental

enzyme characterization and virology to its contemporary use as a tool for dissecting complex

cellular signaling pathways involved in apoptosis, inflammation, and cell cycle regulation. This

document is intended for researchers, scientists, and drug development professionals seeking

a deep, field-proven understanding of this versatile biochemical probe.
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Introduction: A Legacy of Specificity
The discovery of Tosyl-L-phenylalanyl chloromethyl ketone, commonly known as TPCK, was a

pivotal moment in the study of enzyme mechanisms. It was conceived as an "affinity label" or

"active site-directed" reagent designed to specifically target and covalently modify the active

site of chymotrypsin.[1] The design principle was elegant: leverage the enzyme's own substrate

specificity to deliver a reactive warhead. The L-phenylalanine component of TPCK mimics a

natural substrate, guiding the inhibitor to the chymotrypsin's hydrophobic binding pocket, which

accommodates aromatic amino acid residues.[2] Once positioned, the chloromethyl ketone

group acts as an alkylating agent, irreversibly modifying a critical histidine residue in the

catalytic triad.[2][3]

This pioneering work provided definitive evidence for the involvement of a specific histidine

residue (His-57) in the catalytic mechanism of chymotrypsin.[2] Over the decades, the utility of

TPCK has expanded far beyond its initial purpose. Researchers have discovered its inhibitory

activity against other enzyme families, notably certain cysteine proteases like papain and

caspases, and more recently, a subset of AGC kinases.[2][4][5] This has established TPCK as

a multifaceted tool in cell biology, used to probe pathways related to apoptosis, signal

transduction, and even viral replication.[6][7][8] Its story is a testament to how a well-designed

chemical probe can continue to yield fundamental insights long after its initial discovery.

Physicochemical and Handling Properties
The practical application of TPCK in a research setting requires a clear understanding of its

physical properties and handling requirements.
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Property Value Reference(s)

IUPAC Name

N-[(2S)-4-Chloro-3-oxo-1-

phenylbutan-2-yl]-4-

methylbenzene-1-sulfonamide

[2]

Synonyms

TPCK, L-1-Tosylamido-2-

phenylethyl chloromethyl

ketone

[3][6]

CAS Number 402-71-1 [2][9]

Molecular Formula C₁₇H₁₈ClNO₃S [2][3]

Molecular Weight 351.85 g/mol [9][10]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 105-108 °C [3]

Solubility

Soluble in DMSO, ethanol, and

methanol. Sparingly soluble in

water.

[3]

Storage & Stability

Stable for at least two years

when stored desiccated at

-20°C. Stock solutions should

be prepared fresh, though they

can be stable for several

months at 4°C in anhydrous

solvents like ethanol.

[3]

Safety

Harmful if inhaled, swallowed,

or absorbed through the skin.

Causes severe skin burns and

eye damage. Handle with

appropriate personal protective

equipment (PPE) in a chemical

fume hood.

[9][11]
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Synthesis of Tosyl-L-phenylalanyl Chloride
The synthesis of TPCK is a multi-step process starting from the amino acid L-phenylalanine.

While classical methods often employed the hazardous and explosive reagent diazomethane,

safer and more practical alternatives have been developed. The pathway described here

avoids diazomethane, making it more suitable for modern laboratory settings.[12]

Synthetic Pathway Overview
The synthesis can be logically divided into four main stages:

N-Tosylation: Protection of the amine group of L-phenylalanine with a p-toluenesulfonyl

(tosyl) group.

Carboxyl Activation: Conversion of the carboxylic acid of N-Tosyl-L-phenylalanine into an

activated ester (e.g., a p-nitrophenyl ester) to facilitate the next reaction.

Ylide Reaction: Reaction of the activated ester with dimethylsulfoxonium methylide to form a

β-ketosulfoxonium ylide.

Chloride Displacement: Treatment with a chloride source, such as lithium chloride, to

generate the final α-chloroketone product.[12]
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Figure 1: Diazomethane-Free Synthetic Workflow for TPCK.

Detailed Laboratory Protocol
This protocol is an adapted methodology based on established chemical principles and

published safer synthetic routes.[12]

Step 1: Synthesis of N-Tosyl-L-phenylalanine

Dissolve L-phenylalanine (1 equiv.) in an aqueous solution of sodium hydroxide (2.2 equiv.,

e.g., 1 M NaOH). Cool the solution to 0-5 °C in an ice bath with vigorous stirring.
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Separately, dissolve p-toluenesulfonyl chloride (TsCl) (1.1 equiv.) in a minimal amount of a

water-miscible solvent like acetone or THF.

Add the TsCl solution dropwise to the cold amino acid solution over 30-60 minutes, ensuring

the temperature remains below 10 °C. The causality here is critical: the base neutralizes the

HCl byproduct of the sulfonylation reaction, driving it to completion.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 2-4 hours.

Cool the reaction mixture again in an ice bath and acidify to pH 1-2 with concentrated HCl. A

white precipitate of N-Tosyl-L-phenylalanine will form.

Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under

vacuum. The product can be recrystallized from an ethanol/water mixture if necessary.

Step 2: Synthesis of N-Tosyl-L-phenylalanyl Chloride (Acid Chloride) A common alternative

to the activated ester route is the formation of the acid chloride, which can then be reacted to

form the chloromethyl ketone.

Suspend the dried N-Tosyl-L-phenylalanine (1 equiv.) in thionyl chloride (SOCl₂) (5-10

equiv.).

Heat the mixture gently to 50 °C under a fume hood for 1.5-2 hours.[13] The reaction

progress can be monitored by the cessation of HCl gas evolution.

Remove the excess thionyl chloride under reduced pressure (rotary evaporation). This is a

self-validating step, as the removal of the volatile reagent leaves the desired acid chloride.

The resulting crude N-Tosyl-L-phenylalanyl chloride can be used in the next step, though

recrystallization from a non-polar solvent like hexane may be performed.[13]

Step 3: Conversion to TPCK This step traditionally used diazomethane. A safer, modern

approach is outlined in principle in Figure 1. The conversion from the acid chloride is also

common.
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Prepare a solution of the crude N-Tosyl-L-phenylalanyl chloride in an anhydrous, inert

solvent like diethyl ether or THF.

Cool this solution to -10 °C.

Carefully react with a suitable reagent to form the chloromethyl ketone. Due to the hazards

of the reagents often used in this step (e.g., diazomethane), consulting specialized literature

for a validated, safe procedure is mandatory for execution.[12]

Purification and Characterization
Purification of the final product is crucial for reliable biological experiments.

Workup: The reaction mixture is typically quenched with a mild base like saturated sodium

bicarbonate solution to neutralize any remaining acid.[14] The product is then extracted into

an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over

anhydrous sodium sulfate, and concentrated.

Recrystallization: This is the most effective method for purifying solid TPCK. A common

solvent system is an ethanol/hexane or ethyl acetate/hexane mixture, where the product is

soluble in the hot solvent but precipitates upon cooling, leaving impurities behind.[14]

Characterization: The identity and purity of the synthesized TPCK should be confirmed using

standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and melting

point analysis.

Mechanism of Action: A Tale of Two Nucleophiles
TPCK's inhibitory power stems from its ability to covalently and irreversibly modify key amino

acid residues in the active sites of its target enzymes. While initially known as a serine protease

inhibitor, its activity is more nuanced.

Inhibition of Chymotrypsin-like Serine Proteases
The canonical mechanism of TPCK involves the alkylation of the active site histidine in

chymotrypsin.
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Affinity Binding: The phenylalanine side chain of TPCK is recognized by the S1 specificity

pocket of chymotrypsin, which has a preference for large, hydrophobic residues. This

positions the inhibitor precisely within the active site.[2]

Covalent Modification: The chloromethyl ketone moiety is now in close proximity to the

catalytic triad (Ser-195, His-57, Asp-102). The nucleophilic N-3 atom of the His-57 imidazole

ring attacks the carbon atom of the chloromethyl group in an SN2 reaction.[3]

Irreversible Inhibition: This attack displaces the chloride ion and forms a stable covalent bond

between His-57 and the inhibitor, permanently inactivating the enzyme.[1]

Chymotrypsin Active Site

His-57

TPCK Bound in Active Site

 Alkylation

Ser-195 Asp-102 S1 Specificity Pocket
TPCK

(Tosyl-Phe-CH2Cl)

1. Affinity Binding
(Phe docks in S1 pocket)

Covalently Modified
Inactive Enzyme

2. Nucleophilic Attack
(His-57 attacks CH2Cl)

Click to download full resolution via product page

Figure 2: Mechanism of Irreversible Inhibition of Chymotrypsin by TPCK.

Inhibition of Cysteine Proteases and Other Targets
TPCK's reactivity is not limited to histidine. The chloromethyl ketone is also susceptible to

attack by other strong nucleophiles, such as the thiolate group of a cysteine residue.
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Cysteine Proteases: TPCK is known to inhibit certain cysteine proteases like papain,

bromelain, and caspases.[2] In these enzymes, the chloromethyl group reacts with the active

site cysteine to form a covalent thioether linkage, again resulting in irreversible inhibition.[2]

AGC Kinases: A significant discovery revealed that TPCK can inhibit several PDK1-

dependent and -independent AGC kinases, including Akt, RSK, and S6K1.[4] The

mechanism involves the adduction of TPCK to a cysteine residue located within a conserved

Phenylalanine-Cysteine (Phe-Cys) motif in the kinase activation loop.[4] This highlights a

broader mechanism of action beyond simple protease inhibition and explains some of

TPCK's pleiotropic effects on cell signaling.

Target Enzyme
Class

Key Active Site
Residue

Mechanism of
Inhibition

Key Examples Reference(s)

Serine Proteases Histidine

Covalent

alkylation of the

imidazole

nitrogen

Chymotrypsin [1][2][3]

Cysteine

Proteases
Cysteine

Covalent

alkylation of the

thiol group

Caspases,

Papain,

Bromelain

[2][5]

AGC Kinases
Cysteine (in Phe-

Cys motif)

Covalent

adduction to the

thiol group in the

activation loop

Akt, RSK, S6K1 [4]

Applications in Scientific Research
TPCK's well-defined mechanism of action has made it an invaluable tool across various

scientific disciplines.

Enzyme Characterization: Its primary use remains the identification and characterization of

chymotrypsin-like serine proteases. It serves as a diagnostic tool to implicate this class of

enzymes in a biological process.
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Virology: TPCK-treated trypsin is a standard reagent in virology labs. Trypsin is often used to

cleave viral surface proteins, a necessary step for viral entry into host cells. Treating the

trypsin with TPCK inactivates any contaminating chymotrypsin activity, which could otherwise

degrade the viral proteins or cell cultures, thereby improving the yield of viral infection for

isolates that are difficult to grow in vitro, such as some influenza strains and SARS-CoV-2.[2]

Cell Signaling Research: TPCK is widely used to study cellular pathways. It has been

reported as an inhibitor of the NF-κB pathway and the PDK1/Akt pathway, making it a tool for

investigating inflammation, cell survival, and proliferation.[6][7]

Apoptosis Studies: TPCK has complex, context-dependent effects on apoptosis. It can inhibit

certain caspases, but it can also induce apoptosis, potentially through inhibition of the

proteasome or by targeting other cellular components.[6][8] This makes it a useful, albeit

complex, probe for dissecting cell death pathways.

Cell Cycle Research: TPCK has been shown to target components of the mitotic spindle,

leading to cell cycle arrest in prometaphase, providing a tool to study the mechanics of cell

division.[15]

Preclinical Research: Studies have demonstrated that TPCK exhibits anti-tumor, anti-

parasitic (e.g., against Leishmania), and neuroprotective effects in animal models,

suggesting that its targets may be of therapeutic interest.[4][6][7]

Conclusion
From its rational design as a specific enzyme inactivator to its current status as a broad-

spectrum cellular probe, Tosyl-L-phenylalanyl chloromethyl ketone (TPCK) has had an

enduring impact on biological science. Its synthesis, while requiring careful execution, is

accessible through modern, safer protocols. A thorough understanding of its multiple

mechanisms of action—targeting not only serine and cysteine proteases but also specific

kinases—is crucial for the accurate interpretation of experimental results. TPCK remains a

powerful and relevant tool for researchers, enabling the dissection of complex biological

systems and continuing to provide valuable insights into enzymology, cell signaling, and

disease pathology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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